1-(4-chlorophenyl)-N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-oxopyrrolidine-3-carboxamide

Specification

• CAS No.: 897623-30-2
• Molecular Formula: C19H16Cl2N6O2
• Molecular Weight: 431.3 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-5-oxopyrrolidine-3-carboxamide
• Standard InChI: InChI=1S/C19H16Cl2N6O2/c20-13-1-5-15(6-2-13)26-11-12(9-18(26)28)19(29)22-10-17-23-24-25-27(17)16-7-3-14(21)4-8-16/h1-8,12H,9-11H2,(H,22,29)
• Standard InChI Key: OGMYXZVKHUOYMB-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NCC3=NN=NN3C4=CC=C(C=C4)Cl
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NCC3=NN=NN3C4=CC=C(C=C4)Cl

Introduction

The compound 1-(4-chlorophenyl)-N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-oxopyrrolidine-3-carboxamide is a complex organic molecule that incorporates several functional groups, including a tetrazole ring, a pyrrolidine ring, and a carboxamide group. This compound is not explicitly mentioned in the provided search results, so we will discuss its potential properties and synthesis based on similar compounds and general principles of organic chemistry.

Synthesis

The synthesis of such a compound would typically involve multiple steps, including the formation of the tetrazole ring and the pyrrolidine ring, followed by their coupling and the addition of the carboxamide group. Common methods might include:

• Tetrazole Formation: Tetrazoles can be formed through the reaction of azides with nitriles or other suitable precursors.

• Pyrrolidine Ring Formation: This could involve the cyclization of appropriate precursors, such as amino acids or their derivatives.

• Coupling Reactions: The tetrazole and pyrrolidine moieties might be coupled using a variety of methods, including alkylation reactions.

Potential Applications

Compounds with similar structures have been explored for various biological activities, including:

• Antioxidant Activity: Some tetrazole-containing compounds have shown antioxidant properties, which could be relevant for this compound as well.

• Pharmacological Activity: The presence of a pyrrolidine ring and a tetrazole ring might confer potential pharmacological activities, such as anti-inflammatory or antimicrobial effects.

Research Findings

While specific research findings on this exact compound are not available, studies on related compounds provide insights into potential areas of interest:

• Biological Activity: Compounds with tetrazole and pyrrolidine rings have been studied for their biological activities, including antioxidant and pharmacological effects.

• Chemical Stability: The stability of such compounds can be influenced by the presence of multiple functional groups and their interactions.

Data Tables

Given the lack of specific data on this compound, we can create a hypothetical table based on similar compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Biological Activity
Example Tetrazole Compound	C10H8ClN5	233.65	Antioxidant, Pharmacological
Example Pyrrolidine Compound	C8H10NO2	154.17	Anti-inflammatory, Antimicrobial
Hypothetical Compound	C22H19Cl2N5O2	Approx. 450	Potential Antioxidant, Pharmacological